ethyl ({2-[(2,5-dimethylphenyl)amino]-2-oxoethyl}thio)acetate

• IUPAC Name: ethyl 2-[2-(2,5-dimethylanilino)-2-oxoethyl]sulfanylacetate
• InChI: InChI=1S/C14H19NO3S/c1-4-18-14(17)9-19-8-13(16)15-12-7-10(2)5-6-11(12)3/h5-7H,4,8-9H2,1-3H3,(H,15,16)
• InChI Key: YZVUBONXVHNLNP-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)CSCC(=O)NC1=C(C=CC(=C1)C)C
• Molecular Formula: C14H19NO3S
• Molecular Weight: 281.37 g/mol

Description

Synthesis Analysis

The synthesis of related thioamide derivatives, such as ethyl 2-{[(Z)3-(4-chlorophenyl)-3-hydroxy-2-propene-1-thione] amino} acetate, has been accomplished through condensation reactions, demonstrating the versatile synthetic routes available for similar compounds. These methods often involve condensation of chloroacetate with hydroxy groups under specific conditions to obtain the desired product with high purity and yield (Liu et al., 2018).

Molecular Structure Analysis

The molecular structure of analogs, such as the mentioned thioamide derivative, was determined using X-ray diffraction, revealing a conjugated enol form crystallized in the monoclinic space group. Such studies provide insights into the molecular geometry, bond lengths, and angles, crucial for understanding the reactivity and interactions of the compound (Prasanth et al., 2015).

Chemical Reactions and Properties

Ethyl 2-[(2-amino-3-cyano-4-phenethyl-4H-naphtho[1,2-b]pyran-8-yl)oxy]acetate showcases distinct chemical reactions, including condensation and cyclization, leading to the inhibition of cancer cell proliferation. These reactions highlight the compound's potential in synthesizing bioactive molecules with antitumor activities (Liu et al., 2018).

Physical Properties Analysis

The determination of physical properties such as melting points, solubility, and crystalline form is pivotal in the characterization of chemical compounds. Studies on similar molecules have utilized techniques like FT-IR, FT-Raman, and 1H NMR to analyze the vibrational frequencies and structural integrity, offering a comprehensive understanding of the compound's physical attributes (Prasanth et al., 2015).

Chemical Properties Analysis

The chemical properties, including reactivity, stability, and interaction with other molecules, can be inferred from studies on related compounds. For instance, the synthesis and characterization of ethyl (2-amino-4-phenyl-5-thiazolyl)acetate reveal insights into the molecule's behavior in chemical reactions, guiding the development of new synthetic methodologies and applications in various fields (DyaveGowda et al., 2002).

Scientific Research Applications

Molecular Structure and Analysis

The molecular structure of thioamide derivatives, such as ethyl 2-{[(Z)3-(4-chlorophenyl)-3-hydroxy-2-propene-1-thione] amino} acetate, was determined using X-ray diffraction, 1H NMR, FT-IR, and FT-Raman spectroscopy. This research provided insights into the compound's crystalline structure, rotational barriers, and vibrational frequencies, contributing to a deeper understanding of its chemical properties and potential applications (Prasanth et al., 2015).

Synthetic Methodologies

Research has explored complex reactions involving ethyl 2-arylamino-2-oxo-acetates, leading to the synthesis of various compounds. For instance, the interaction with dimethyl acetylenedicarboxylate in the presence of triphenylphosphine produces dimethyl 1-aryl-4-ethoxy-5-oxo-4,5-dihydro-1H-pyrrole-2,3-dicarboxylates, showcasing a method for creating compounds with significant chemical interest (Yavari et al., 2002; Yavari et al., 2005).

Theoretical Studies on Molecular Interactions

Theoretical quantum chemical calculations based on DFT methods have been performed on compounds like ethyl 2-(4-(2-ethoxy-2-oxoethyl)-2-p-tolylquinoxalin-1(4H)-yl)acetate to determine their electronic structure and related properties. Such studies aim to correlate molecular structure with phenomena like corrosion inhibition efficiency, providing insights into potential industrial applications (Zarrouk et al., 2014).

Solubility and Thermodynamics

Knowledge of solubility and solution thermodynamics for compounds such as ethyl 5-amino-4-cyano-3-(2-ethoxy-2-oxoethyl)-2-thiophenecarboxylate is crucial for their purification and crystallization processes. Studies providing solubility data in various solvents and correlating them with thermodynamic models contribute significantly to the field of chemical engineering and pharmaceutical sciences (Han et al., 2016).